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Compound of Interest

Compound Name:
5-(3-Methoxypropoxy)-2-

nitrobenzoic acid

Cat. No.: B7874007

Get Quote

Executive Summary
This guide outlines the mandatory disposal protocols for 5-(3-Methoxypropoxy)-2-
nitrobenzoic acid (Formula: C₁₁H₁₃NO₆). As a nitro-substituted benzoic acid derivative, this

compound presents specific risks related to thermal stability and acidity. Improper disposal can

lead to environmental contamination or uncontrolled exothermic reactions in waste streams.

This protocol is designed to ensure compliance with RCRA (Resource Conservation and

Recovery Act) standards and Good Laboratory Practice (GLP). It prioritizes incineration as the

ultimate disposal method while detailing the critical segregation steps required at the bench

level.

Chemical Identity & Hazard Profile
Before initiating disposal, verify the material identity. This compound is often used as a

pharmaceutical intermediate and may not have a widely recognized CAS number in all public

registries; therefore, handling must be based on its functional group chemistry (Structure-

Activity Relationship).
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Property Specification Operational Implication

Chemical Name
5-(3-Methoxypropoxy)-2-

nitrobenzoic acid
Primary Identifier

Molecular Formula C₁₁H₁₃NO₆ Organic, Nitrogen-containing

Molecular Weight 255.22 g/mol N/A

Functional Groups
Nitro (-NO₂), Carboxylic Acid (-

COOH), Ether (-O-)

Nitro: Potential thermal

instability.Acid: Corrosive to

mucous membranes.Ether:

Peroxide former (low risk in

this structure).[1]

Hazard Class (GHS) Irritant (Skin/Eye/Resp)

H315, H319, H335.[1][2][3]

Handle with standard PPE.[1]

[3][4][5]

Physical State Solid (Powder/Crystals)
Dust generation is a primary

exposure vector.

Acidity Acidic (pKa ~3-4 est.)
Incompatible with strong bases

in waste streams.[5]

Critical Note: Nitro-aromatic compounds can exhibit energetic decomposition when heated or

shocked. While this specific derivative is generally stable, treat bulk quantities as potentially

shock-sensitive during compaction or shredding processes.

Pre-Disposal Handling & Segregation
Effective disposal begins at the bench. You must segregate this chemical from incompatible

waste streams to prevent accidental reactions in the central accumulation area.
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Incompatibility Matrix
DO NOT MIX WITH:

Strong Bases (NaOH, KOH): Exothermic neutralization can generate heat, potentially

triggering the nitro group.

Reducing Agents (Hydrides, Metals): Risk of reducing the nitro group to an amine,

generating heat and toxic byproducts.

Oxidizers: Although the molecule is already oxidized, mixing with strong oxidizers

(peroxides, permanganates) increases fire risk.

Waste Container Selection
Solid Waste: Use High-Density Polyethylene (HDPE) wide-mouth jars. Amber glass is

acceptable but poses a breakage risk.

Liquid Waste: If dissolved, use HDPE carboys compatible with the solvent (e.g., acetone,

methanol).

Disposal Workflows
The following workflows dictate the specific actions for solid and liquid waste.

Workflow Visualization
The diagram below illustrates the decision logic for disposing of 5-(3-Methoxypropoxy)-2-
nitrobenzoic acid.
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Waste Generation:
5-(3-Methoxypropoxy)-2-nitrobenzoic acid

Determine Physical State

Solid / Powder Solution / Mother Liquor

Place in HDPE Wide-Mouth Jar
(Label: 'Solid Organic Waste - Toxic')

Tag with Constituent:
'Nitrobenzoic Acid Derivative'

Transfer to Central Accumulation Area
(Secondary Containment Required)

Identify Primary Solvent

Halogenated Solvent
(DCM, Chloroform)

Non-Halogenated Solvent
(Methanol, Acetone, DMSO)

Segregate into
'Halogenated Organic Waste'

Segregate into
'Non-Halogenated Organic Waste'

Final Disposal Method:
High-Temperature Incineration

(w/ Scrubber for NOx)

Click to download full resolution via product page

Figure 1: Decision tree for the segregation and disposal of nitrobenzoic acid derivatives.
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Detailed Protocols
Protocol A: Solid Waste (Pure Compound or Contaminated
Solids)

Collection: Sweep up spilled powder using a dedicated brush or scoop. Do not generate

dust.[1][2][3][4][5][6]

Containerization: Transfer directly into a dedicated Solid Organic Waste container.

Labeling: Clearly label the container with the full chemical name. Add a warning sticker:

"Contains Nitro Compounds - Potential Energetic."

Decontamination: Wipe down the area with a solvent (ethanol or acetone) and dispose of the

wipe in the solid waste container.

Protocol B: Liquid Waste (Reaction Mixtures)
pH Check: Ensure the waste solution is not strongly alkaline (pH > 10). If alkaline, neutralize

carefully with dilute acid (e.g., HCl) to pH 6-8 before adding to the waste carboy to prevent

heat generation.

Segregation:

If dissolved in Dichloromethane (DCM) -> Halogenated Waste.

If dissolved in Methanol/Acetone/Ethyl Acetate -> Non-Halogenated Waste.

Concentration Limit: Avoid allowing the compound to precipitate out of solution in the waste

container. If high concentrations are present (>5%), dilute with the compatible solvent.

Emergency Procedures
In the event of a spill or exposure during the disposal process:

Spill Cleanup:

Evacuate the immediate area if dust is airborne.[1][2][3][5]
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Don PPE: Nitrile gloves (double gloved recommended), safety goggles, and N95 dust

mask.

Cover the spill with a damp absorbent pad to suppress dust.

Scoop material into a waste container.[5]

Do not use a vacuum cleaner unless it is explosion-proof and HEPA-filtered.

First Aid:

Skin Contact: Wash immediately with soap and water for 15 minutes.[5] Nitro compounds

can be absorbed through the skin.

Eye Contact: Rinse with water for 15 minutes.[2][4][5] Seek medical attention if irritation

persists.

Regulatory & Compliance Context
RCRA Classification: This compound, if discarded pure, would likely fall under a

characteristic waste code for Ignitability (D001) (due to the nitro group) or Reactivity (D003)

depending on specific testing, though it is most often managed as Non-listed Hazardous

Waste requiring incineration.

Destruction Method: The only acceptable final destruction method is High-Temperature

Incineration. The facility must be equipped with a scrubber system to capture Nitrogen

Oxides (NOx) generated during combustion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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